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Compound of Interest

Compound Name:

N-(2,4-

dimethoxybenzyl)cyclohexanamin

e

CAS No.: 356093-86-2

Cat. No.: B1298165

Get Quote

Technical Guide: N-(2,4-
dimethoxybenzyl)cyclohexanamine
A Comprehensive Analysis for Chemical Researchers and Drug Development Professionals

This guide provides an in-depth analysis of N-(2,4-dimethoxybenzyl)cyclohexanamine, a

secondary amine with potential applications in pharmaceutical and chemical research. Due to

its specific substitution pattern, this compound serves as an interesting scaffold for further

molecular exploration.

Compound Identification and Properties
N-(2,4-dimethoxybenzyl)cyclohexanamine is a substituted cyclohexylamine derivative. The

core structure consists of a cyclohexyl ring and a 2,4-dimethoxybenzyl group linked by a

secondary amine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1298165#bc-rfq
https://www.benchchem.com/product/b1298165/docs?utm_src=pdf-body#n-2-4-dimethoxybenzyl-cyclohexanamine-cas-number-lookup
https://www.benchchem.com/product/b1298165/docs?utm_src=pdf-body#n-2-4-dimethoxybenzyl-cyclohexanamine-cas-number-lookup
https://www.benchchem.com/product/b1298165/docs?utm_src=pdf-body#n-2-4-dimethoxybenzyl-cyclohexanamine-cas-number-lookup
https://www.benchchem.com/product/b1298165/docs?utm_src=pdf-body#n-2-4-dimethoxybenzyl-cyclohexanamine-cas-number-lookup
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298165?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Identifiers and Physicochemical Properties:

Property Value Source

CAS Number 356093-86-2 [1]

Molecular Formula C₁₅H₂₃NO₂ [1]

Molecular Weight 249.35 g/mol [1]

IUPAC Name

N-[(2,4-

dimethoxyphenyl)methyl]cyclo

hexanamine

SMILES
COc1cc(OC)ccc1CNC1CCCC

C1
[1]

Appearance

Expected to be a colorless to

yellowish liquid or low-melting

solid

General knowledge

The presence of two methoxy groups on the benzyl ring can enhance solubility in organic

solvents and may influence its biological activity and metabolic pathways.[2] The

cyclohexylamine moiety provides a non-aromatic, lipophilic character to the molecule.[3][4]

Synthesis and Purification
The most common and efficient method for synthesizing N-substituted cyclohexanamines like

N-(2,4-dimethoxybenzyl)cyclohexanamine is through reductive amination.[5][6][7] This two-

step, one-pot reaction is a cornerstone of amine synthesis in medicinal and organic chemistry.

[8]

Reaction Scheme:

The synthesis involves the reaction of cyclohexanone with 2,4-dimethoxybenzylamine to form a

Schiff base (imine) intermediate, which is then reduced in situ to the final secondary amine

product.

Detailed Experimental Protocol:
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Materials:

Cyclohexanone

2,4-Dimethoxybenzylamine[9][10]

Sodium triacetoxyborohydride (NaBH(OAc)₃) or Sodium cyanoborohydride (NaBH₃CN)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Saturated sodium bicarbonate solution

Brine

Procedure:

To a solution of cyclohexanone (1.0 eq) in anhydrous DCM, add 2,4-dimethoxybenzylamine

(1.0 eq).

Stir the mixture at room temperature for 1-2 hours to allow for the formation of the imine

intermediate.

In a separate flask, prepare a slurry of sodium triacetoxyborohydride (1.5 eq) in DCM.

Slowly add the reducing agent slurry to the reaction mixture.

Monitor the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS) until the starting materials are consumed (typically 12-24 hours).

Quench the reaction by the slow addition of a saturated sodium bicarbonate solution.

Separate the organic layer, and extract the aqueous layer with DCM.

Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

Filter the mixture and concentrate the solvent under reduced pressure to yield the crude

product.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://prepchem.com/2-4-dimethoxybenzylamine/
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethoxybenzylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298165?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purify the crude product by flash column chromatography on silica gel to obtain pure N-(2,4-
dimethoxybenzyl)cyclohexanamine.

Workflow Diagram:
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Caption: Reductive amination workflow for the synthesis of N-(2,4-
dimethoxybenzyl)cyclohexanamine.

Characterization and Quality Control
To ensure the identity and purity of the synthesized compound, a suite of analytical techniques

should be employed. These methods are crucial for validating the structure and ensuring the

reliability of any subsequent biological or chemical studies.

Analytical Methods:

Technique Expected Results

¹H NMR

Signals corresponding to the cyclohexyl protons,

the benzylic methylene protons, the aromatic

protons, and the methoxy group protons. The

integration of these signals should match the

number of protons in the structure.

¹³C NMR

Resonances for all unique carbon atoms in the

molecule, including the aliphatic carbons of the

cyclohexyl ring, the benzylic carbon, the

aromatic carbons, and the methoxy carbons.[11]

[12]

Mass Spectrometry (MS)

The molecular ion peak ([M+H]⁺) should

correspond to the calculated molecular weight of

the compound (250.18 m/z). Fragmentation

patterns can further confirm the structure.[13]

Infrared (IR) Spectroscopy

Characteristic absorption bands for N-H

stretching (around 3300-3500 cm⁻¹), C-H

stretching (aliphatic and aromatic), and C-O

stretching of the methoxy groups.

Elemental Analysis

The percentage composition of Carbon,

Hydrogen, and Nitrogen should be within ±0.4%

of the theoretical values.
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Self-Validating System:

The combination of these techniques provides a self-validating system. For instance, the

molecular formula determined by high-resolution mass spectrometry should be consistent with

the integration of the ¹H NMR spectrum and the number of signals in the ¹³C NMR spectrum.

Potential Applications in Research and Drug
Development
While specific applications for N-(2,4-dimethoxybenzyl)cyclohexanamine are not extensively

documented in publicly available literature, its structural motifs suggest several areas of

potential interest for researchers.

Scaffold for Novel Therapeutics: The arylcyclohexylamine framework is a known

pharmacophore in various centrally acting agents. Modifications of this scaffold, such as the

introduction of the dimethoxybenzyl group, could lead to novel compounds with unique

pharmacological profiles.[14]

Intermediate in Complex Molecule Synthesis: This compound can serve as a versatile

building block for the synthesis of more complex molecules, including potential drug

candidates and bioactive probes.[3][15]

Probing Receptor Binding: The specific substitution pattern on the aromatic ring can be used

to study structure-activity relationships (SAR) at various biological targets. The methoxy

groups can act as hydrogen bond acceptors and influence the electronic properties of the

aromatic ring, which can be critical for receptor binding.[16]

Logical Relationship Diagram:
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Caption: Potential research applications stemming from the core compound.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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